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Compound of Interest

Compound Name:
alpha-Bromo-2-chlorophenylacetic

acid

Cat. No.: B135925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available data on the solubility and stability of

α-Bromo-2-chlorophenylacetic acid. Due to the limited specific experimental data for this

compound in publicly accessible literature, this document also outlines standardized, widely

accepted experimental protocols for determining these critical parameters. These protocols are

based on established methodologies for active pharmaceutical ingredients (APIs) and similar

chemical entities.

Core Properties of α-Bromo-2-chlorophenylacetic
Acid
α-Bromo-2-chlorophenylacetic acid is a halogenated phenylacetic acid derivative utilized as an

intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and other

bioactive molecules. A precise understanding of its solubility and stability is crucial for its

effective use in research and development.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₈H₆BrClO₂ [1]

Molecular Weight 249.49 g/mol [1]

Appearance
White to off-white

solid/crystalline powder
[1][2]

Melting Point 106-112 °C [1][2][3]

Purity (by HPLC) ≥ 99.0% [1][2]

Solubility Profile
The solubility of a compound is a fundamental property that influences its reactivity,

bioavailability, and formulation. There is some conflicting information in the available literature

regarding the aqueous solubility of α-Bromo-2-chlorophenylacetic acid.

Table 2: Qualitative Solubility Data

Solvent Solubility Description Source(s)

Water Slightly soluble / Immiscible [2][4][5]

Organic Solvents
Soluble (e.g., ethanol,

acetone)
[4]

General
Moderate solubility under

standard laboratory conditions
[1]

Given the discrepancy in reported water solubility, experimental determination is essential. A

standardized protocol for determining thermodynamic solubility is provided below.

Experimental Protocol: Thermodynamic Solubility
Determination (Shake-Flask Method)
The shake-flask method is a well-established and reliable technique for determining the

thermodynamic solubility of a compound.[6]
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Objective: To determine the saturation concentration of α-Bromo-2-chlorophenylacetic acid in

various solvents at a controlled temperature.

Materials:

α-Bromo-2-chlorophenylacetic acid (high purity)

Selected solvents (e.g., water, phosphate buffer pH 7.4, ethanol, acetone)

Glass flasks with stoppers

Thermostatically controlled shaker bath

Centrifuge or filtration apparatus (e.g., 0.45 µm PTFE syringe filters)

Validated analytical method for quantification (e.g., HPLC-UV)

Procedure:

Add an excess amount of α-Bromo-2-chlorophenylacetic acid to a flask containing a known

volume of the selected solvent. The presence of undissolved solid is necessary to ensure a

saturated solution at equilibrium.

Seal the flasks and place them in a shaker bath set to a constant temperature (e.g., 25 °C or

37 °C).

Agitate the flasks for a sufficient period to allow the system to reach equilibrium (typically 24-

48 hours).

After the equilibration period, allow the flasks to stand to let the undissolved solid settle.

Carefully withdraw a sample from the supernatant. To remove any remaining solid particles,

either centrifuge the sample and collect the supernatant or filter the sample through a

syringe filter.

Dilute the clear, saturated solution with the appropriate solvent to a concentration within the

calibrated range of the analytical method.
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Quantify the concentration of the dissolved compound using a validated analytical method.

Data Analysis: The determined concentration, after accounting for dilution, represents the

thermodynamic solubility of the compound in the specific solvent at the tested temperature.

Visualization: Solubility Determination Workflow
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Caption: Workflow for the shake-flask solubility determination method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b135925?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability Profile
The stability of α-Bromo-2-chlorophenylacetic acid is a critical parameter for determining its

shelf-life, storage conditions, and potential degradation pathways.

Table 3: Qualitative Stability and Storage Data

Parameter Information Source(s)

General Stability
Stable under standard

laboratory conditions.
[1][2]

Reactivity

May be corrosive to metals.

Contact with alkaline material

liberates heat.

[5]

Thermal Stability

Slight fire hazard when

exposed to heat or flame.

Heating may cause

decomposition.

[5]

Recommended Storage

Store in a cool, dry, well-

ventilated area.

Recommended temperature:

0-8°C.

[1][4]

To obtain quantitative stability data and identify potential degradation products, a combination

of long-term/accelerated stability studies and forced degradation (stress testing) is

recommended, following the International Council for Harmonisation (ICH) guidelines.

Experimental Protocol: Stability Testing (ICH Q1A)
Objective: To evaluate the stability of α-Bromo-2-chlorophenylacetic acid under various

environmental conditions over time and to identify potential degradation pathways.

Part A: Long-Term and Accelerated Stability Study[1][4]

Batch Selection: Use at least three primary batches of the substance.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.stabilitystudies.in/sop-for-conducting-stress-testing-of-active-pharmaceutical-ingredients-apis/
https://m.youtube.com/watch?v=K6RR3Em1HXc
https://m.youtube.com/watch?v=K6RR3Em1HXc
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.mastercontrol.com/glossary-page/ich-q1-stability-testing-guidelines/
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.mastercontrol.com/glossary-page/ich-q1-stability-testing-guidelines/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Conditions:

Long-Term: 25 °C ± 2 °C / 60% RH ± 5% RH

Accelerated: 40 °C ± 2 °C / 75% RH ± 5% RH

Testing Frequency:

Long-Term: 0, 3, 6, 9, 12, 18, 24 months.

Accelerated: 0, 3, 6 months.

Analytical Tests: At each time point, test for appearance, assay (purity), and degradation

products using a validated stability-indicating analytical method (e.g., HPLC).

Part B: Forced Degradation (Stress Testing)[2][7]

Objective: To identify likely degradation products and establish degradation pathways.

Acid Hydrolysis: Treat the compound with 0.1 M HCl at room temperature and elevated

temperature (e.g., 60°C).

Base Hydrolysis: Treat the compound with 0.1 M NaOH at room temperature and elevated

temperature.

Oxidation: Treat the compound with a solution of hydrogen peroxide (e.g., 3% H₂O₂) at room

temperature.

Thermal Stress: Expose the solid compound to dry heat (e.g., 80°C).

Photostability: Expose the compound to light providing an overall illumination of not less than

1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt

hours/square meter (as per ICH Q1B).

For each condition, samples are analyzed at various time points to identify and quantify any

degradation products formed.

Visualization: Stability Testing Logical Flow
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Caption: Logical relationship between ICH stability and forced degradation studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of α-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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